Cas no 132426-19-8 (2-bromo-1-(pyrazin-2-yl)ethan-1-one)

• Product Name: 2-bromo-1-(pyrazin-2-yl)ethan-1-one
• CAS No: 132426-19-8
• MF: C₆H₅BrN₂O
• MW: 201.020700216293
• MDL: MFCD05662516
• CID: 64199
• PubChem ID: 15823112
• Update Time: 2025-07-02

2-bromo-1-(pyrazin-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(pyrazin-2-yl)ethanone
• Ethanone, 2-bromo-1-pyrazinyl-
• Ethanone, 2-bromo-1-pyrazinyl- (9CI)
• 2-BROMO-1-PYRAZINYL ETHANONE
• 2-Bromo-1-(2-pyrazinyl) Ethanone
• 2-Bromo-1-pyrazin-2-yl-ethanone
• 2-Bromo-1-pyrazin-2-ylethanone
• 2-(2-Bromoacetyl)pyrazine
• 2-(Bromoacetyl)pyrazine
• 2-Bromo-1-(pyrazin-2-yl)
• 2-Bromo-1-pyrazin-2-ylethanone（WS204741）
• 2-Bromo-1-pyrazinylethanone
• 2-BROMO-1-PYRAZINYL-ETHANONE
• Ethanone, 2-bromo-1-(2-pyrazinyl)-
• 2-BROMO-1-(PYRAZIN-2-YL)ETHAN-1-ONE
• PubChem21375
• ETH022
• 1-Pyrazin-2-yl-2-bromoethanone
• EN300-179828
• CS-0210529
• DTXSID80578636
• 2-Bromo-1-(2-pyrazinyl)ethanone
• (2-Bromo-1-pyrazin-2-yl)ethanone
• FD7249
• AC-26730
• 132426-19-8
• SCHEMBL196465
• MFCD05662516
• UJIRAGIEBOAGOA-UHFFFAOYSA-N
• SY022773
• AKOS015914892
• J-508183
• AM20120506
• AS-49306
• FT-0650217
• Ethanone,2-bromo-1-pyrazinyl- (9CI)
• DB-020585
• 2-bromo-1-(pyrazin-2-yl)ethan-1-one

• MDL： MFCD05662516
• Inchi： 1S/C6H5BrN2O/c7-3-6(10)5-4-8-1-2-9-5/h1-2,4H,3H2
• InChI Key： UJIRAGIEBOAGOA-UHFFFAOYSA-N
• SMILES： BrCC(C1C=NC=CN=1)=O

Computed Properties

• Exact Mass: 199.95900
• Monoisotopic Mass: 199.95853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 42.8

Experimental Properties

• Density: 1.666
• Boiling Point: 268.956℃/760mmHg
• Flash Point: 116.5°C
• Refractive Index: 1.581
• PSA: 42.85000
• LogP: 1.05420

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-bromo-1-(pyrazin-2-yl)ethan-1-one

Introduction to 2-bromo-1-(pyrazin-2-yl)ethan-1-one (CAS No. 132426-19-8)

2-bromo-1-(pyrazin-2-yl)ethan-1-one, identified by its Chemical Abstracts Service (CAS) number 132426-19-8, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic ketone features a brominated pyrazine moiety linked to an acetyl group, making it a versatile intermediate in organic synthesis. Its unique structural properties have garnered attention from the scientific community, particularly in the development of novel therapeutic agents and agrochemicals.

The compound’s molecular structure consists of a pyrazine ring substituted at the 2-position with a bromine atom, which is further connected to an ethyl ketone group. This configuration imparts distinct reactivity, enabling its use in various synthetic pathways. The presence of both bromine and pyrazine functionalities allows for selective modifications, making it a valuable building block in medicinal chemistry.

In recent years, 2-bromo-1-(pyrazin-2-yl)ethan-1-one has been explored for its potential applications in drug discovery. Pyrazine derivatives are known for their broad spectrum of biological activities, including antimicrobial, antiviral, and anti-inflammatory properties. The bromine substituent enhances the compound’s electrophilicity, facilitating nucleophilic substitution reactions that are crucial for constructing more complex molecules.

One of the most compelling aspects of this compound is its role in synthesizing kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. Researchers have leveraged the reactivity of 2-bromo-1-(pyrazin-2-yl)ethan-1-one to develop small-molecule inhibitors that target specific kinases. For instance, studies have demonstrated its utility in generating pyrazinamide-based inhibitors with enhanced binding affinity and selectivity.

Moreover, the compound has found applications in the synthesis of agrochemicals. Pyrazine derivatives are often incorporated into herbicides and fungicides due to their ability to disrupt metabolic pathways in pests and pathogens. The bromine atom in 2-bromo-1-(pyrazin-2-yl)ethan-1-one serves as a handle for further functionalization, allowing chemists to tailor the molecule’s properties for specific agricultural needs.

The pharmaceutical industry has also been keen on exploring the therapeutic potential of 2-bromo-1-(pyrazin-2-yl)ethan-1-one. Its structural motif is reminiscent of several FDA-approved drugs, suggesting that it could serve as a scaffold for novel therapeutics. Recent computational studies have highlighted its potential as a precursor for antitumor agents, particularly those targeting DNA repair mechanisms in cancer cells.

In addition to its biological significance, 2-bromo-1-(pyrazin-2-yl)ethan-1-one has been utilized in material science research. The pyrazine ring’s conjugation with the carbonyl group contributes to its ability to form coordination complexes with metal ions. These complexes have been investigated for their catalytic and luminescent properties, opening avenues for applications in sensors and light-emitting devices.

The synthesis of 2-bromo-1-(pyrazin-2-yl)ethan-1-one typically involves bromination of pyrazine followed by condensation with ethyl acetoacetate or similar precursors. Advances in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for research purposes. Techniques such as palladium-catalyzed cross-coupling reactions have further expanded its synthetic utility.

Recent patents and scientific literature underscore the growing interest in 2-bromo-1-(pyrazin-2-yl)ethan-1-one. Several research groups have reported novel derivatives with improved pharmacokinetic profiles and reduced toxicity. These findings highlight the compound’s promise as a lead molecule for drug development programs targeting neurological disorders and chronic inflammatory diseases.

The versatility of 2-bromo-1-(pyrazin-2-yl)ethan-1-one extends beyond pharmaceuticals into industrial applications. Its reactivity makes it suitable for producing dyes, polymers, and specialty chemicals. For instance, it can be polymerized to form high-performance materials with tailored mechanical and thermal properties.

As research continues to uncover new applications for this compound, its importance in synthetic chemistry is likely to grow. The ability to modify its structure while retaining its core functionalities offers chemists a flexible platform for innovation. Collaborative efforts between academia and industry are expected to drive further advancements in utilizing 2-bromo-1-(pyrazin-2-yethyl)-khanone CAS NO13242619 8 effectively.